Cas no 1706440-26-7 (6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid)

• Product Name: 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid
• CAS No: 1706440-26-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD28657254
• CID: 5151977
• PubChem ID: 90489672
• Update Time: 2026-03-03

6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid

• MDL： MFCD28657254
• Inchi： 1S/C10H8N2O2/c13-10(14)9-4-1-3-8(12-9)7-5-2-6-11-7/h1-6,11H,(H,13,14)
• InChI Key： OEZATHYFIFKKCW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2=CC=CN2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid

Recent Advances in the Study of 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid (CAS: 1706440-26-7)

6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid (CAS: 1706440-26-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a building block for more complex pharmacophores. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the pharmaceutical industry.

The synthesis of 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability. The compound's unique structure, featuring both pyrrole and pyridine rings, makes it a versatile intermediate for the development of kinase inhibitors and other small-molecule therapeutics. Researchers have also explored its metal-chelating properties, which could be leveraged in the design of metalloenzyme inhibitors.

In terms of biological activity, 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid has shown promise as a scaffold for targeting protein-protein interactions (PPIs). A recent study in ACS Chemical Biology (2024) highlighted its ability to disrupt the interaction between specific transcription factors and their binding partners, suggesting potential applications in oncology and inflammatory diseases. Additionally, its derivatives have been investigated for their antimicrobial properties, with some compounds exhibiting activity against resistant bacterial strains.

The pharmacokinetic and toxicological profiles of 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid and its derivatives are also under investigation. Preliminary data from in vitro and in vivo studies indicate favorable absorption and distribution properties, though further optimization may be required to mitigate off-target effects. Computational modeling has been employed to predict the binding modes of these compounds with various biological targets, aiding in the rational design of next-generation therapeutics.

In conclusion, 6-(1H-pyrrol-2-yl)pyridine-2-carboxylic acid (CAS: 1706440-26-7) represents a promising candidate for drug development, with ongoing research uncovering new applications and refining its synthetic and biological properties. Future studies are expected to focus on expanding its utility in targeted therapies and exploring its potential in combination treatments. The compound's versatility and unique chemical features position it as a valuable tool in the advancement of chemical biology and medicinal chemistry.